Cas no 76026-24-9 (2H-Furo[2,3-h]-1-benzopyran-2-one,5-[(3-methyl-2-buten-1-yl)oxy]-)

• Product Name: 2H-Furo[2,3-h]-1-benzopyran-2-one,5-[(3-methyl-2-buten-1-yl)oxy]-
• CAS No: 76026-24-9
• MF: C₁₆H₅O₄
• MW: 261.2085044384
• CID: 575937
• PubChem ID: 53398715
• Update Time: 2025-04-19

2H-Furo[2,3-h]-1-benzopyran-2-one,5-[(3-methyl-2-buten-1-yl)oxy]- Chemical and Physical Properties

Names and Identifiers

• 2H-Furo[2,3-h]-1-benzopyran-2-one,5-[(3-methyl-2-buten-1-yl)oxy]-
• Lanatin
• 5-[(3-Methyl-2-buten-1-yl)oxy]-2H-furo[2,3-h]-1-benzopyran-2-one
• 76026-24-9
• 5-(3-methylbut-2-enoxy)furo[2,3-h]chromen-2-one

• Inchi： 1S/C16H5O4/c1-10(2)5-7-18-13-9-14-12(6-8-19-14)16-11(13)3-4-15(17)20-16/h3-4,6,8-9H
• InChI Key： RMJKNZXBANRXEQ-UHFFFAOYSA-N
• SMILES： [C]/C(=[C]/[C]OC1C2=C(OC(C=C2)=O)C2=C(OC=C2)C=1)/[C] |^1:0,2,19,^4:3|

Computed Properties

• Exact Mass: 270.08900
• Monoisotopic Mass: 270.089
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 436
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 48.7A^2

Experimental Properties

• Density: 1.242
• PSA: 52.58000
• LogP: 3.88420